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Compound of Interest

Compound Name: Allyltriisopropylsilane

Cat. No.: B1276873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyltriisopropylsilane is a versatile organosilicon compound widely employed in organic

synthesis.[1] Characterized by a silicon atom bonded to three bulky isopropyl groups and a

reactive allyl group, this reagent offers a unique combination of steric hindrance and

nucleophilic reactivity.[2] Its applications span from being a key component in carbon-carbon

bond-forming reactions to its use as a robust protecting group for alcohols.[1] This guide

provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and key reactions, and a summary of its primary

applications in modern organic chemistry.

Physicochemical Properties
Allyltriisopropylsilane is a colorless, clear liquid with a distinct, mild odor.[1][3] Its key

physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 24400-84-8 [1][2]

Molecular Formula C₁₂H₂₆Si [1][2]

Molecular Weight 198.43 g/mol [1][4]

Appearance Colorless clear liquid [1][2]

Density 0.83 g/mL [1]

Boiling Point 210.7 °C (at 760 mmHg) [4]

Melting Point <0 °C [4]

Flash Point 76 °C [4][5]

Refractive Index n20/D 1.47 [1]

Purity ≥ 97% (GC) [1]

Synthesis of Allyltriisopropylsilane
A common and effective method for the synthesis of allyltriisopropylsilane involves the

Grignard reaction between allylmagnesium bromide and triisopropylsilyl chloride.[6] The

general workflow for this synthesis is depicted below.
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Caption: Synthesis of Allyltriisopropylsilane via Grignard Reaction.

Detailed Experimental Protocol: Synthesis of
Allyltriisopropylsilane
This protocol is adapted from general procedures for the synthesis of allylsilanes via Grignard

reagents.[7][8]

Materials:

Magnesium turnings

Allyl bromide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Triisopropylsilyl chloride

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate
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Standard glassware for inert atmosphere reactions (three-necked round-bottom flask, reflux

condenser, dropping funnel)

Procedure:

Preparation of Allylmagnesium Bromide:

Under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings (1.2

equivalents) in a dry three-necked flask equipped with a reflux condenser, a dropping

funnel, and a magnetic stirrer.

Prepare a solution of allyl bromide (1.0 equivalent) in anhydrous diethyl ether or THF and

add it to the dropping funnel.

Add a small portion of the allyl bromide solution to the magnesium turnings to initiate the

Grignard reaction. Initiation can be confirmed by gentle bubbling or a noticeable

temperature increase.

Once the reaction has started, add the remaining allyl bromide solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature for an

additional hour to ensure complete formation of the Grignard reagent.

Reaction with Triisopropylsilyl Chloride:

Cool the freshly prepared allylmagnesium bromide solution to 0 °C using an ice bath.

Add triisopropylsilyl chloride (1.0 equivalent) dropwise to the stirred Grignard solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or overnight.

Work-up and Purification:

Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a

saturated aqueous solution of ammonium chloride.
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Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by vacuum distillation to yield pure

allyltriisopropylsilane.

Key Reactions and Applications
Allyltriisopropylsilane is a valuable reagent in a variety of organic transformations, most

notably in the Hosomi-Sakurai allylation and as a protecting group for alcohols.

Hosomi-Sakurai Allylation
The Hosomi-Sakurai reaction is a Lewis acid-promoted allylation of electrophiles, such as

aldehydes and ketones, with allylsilanes.[9][10] This reaction is highly regioselective, with the

electrophile attacking the γ-carbon of the allyl group.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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